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Compound of Interest

Compound Name: Anilix

CAS No.: 8072-20-6

Cat. No.: B1216903

Get Quote

An in-depth exploration of the structure, properties, synthesis, and biological significance of the

anilide functional group, tailored for researchers, scientists, and professionals in drug

development.

Core Concepts: Understanding the Anilide Moiety
The anilide functional group, structurally defined as a phenyl group attached to the nitrogen

atom of an amide, is a prevalent motif in a vast array of organic molecules, including numerous

pharmaceuticals, agrochemicals, and materials.[1] Its fundamental structure consists of an acyl

group bonded to an aniline fragment, giving it a unique combination of chemical properties

derived from both the amide and the aromatic ring. This guide provides a technical overview of

the anilide functional group, with a focus on its relevance in the context of drug design and

development.

Structural and Physicochemical Properties
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The geometry and electronic nature of the anilide linkage are crucial to its function. The amide

bond within the anilide group exhibits partial double bond character due to resonance, which

results in a planar arrangement of the atoms involved. This planarity has significant implications

for the three-dimensional structure of molecules containing this group and their ability to

interact with biological targets.

Table 1: Physicochemical Properties of Acetanilide and Benzanilide

Property Acetanilide Benzanilide

Molecular Formula C₈H₉NO C₁₃H₁₁NO

Molar Mass 135.17 g/mol 197.23 g/mol [2]

Melting Point 113-115 °C 162-164 °C[3]

Boiling Point 304 °C 117-119 °C (at 10 mmHg)

Solubility in Water Slightly soluble Limited solubility[3]

pKa (of conjugate acid) ~0.5 -

Table 2: Key Bond Lengths and Angles in Acetanilide and Benzanilide

Parameter Acetanilide Benzanilide

C=O Bond Length 1.243 Å 1.23 Å[3]

C-N (amide) Bond Length 1.325 Å 1.35 Å[3]

C-N-C Bond Angle - ~125°[3]

Dihedral Angle (Amide Plane

vs. Phenyl Ring)
37.9° 31.3° and 31.6°[1]

The acidity of the N-H proton in anilides is a key parameter influencing their biological activity

and pharmacokinetic properties. The pKa of the conjugate acid of acetanilide is approximately

0.5. The acidity is influenced by the electronic nature of substituents on both the phenyl ring

and the acyl group. Electron-withdrawing groups generally increase the acidity (decrease the

pKa) of the anilide proton.
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Table 3: pKa Values of Representative para-Substituted Anilines

Substituent (para-) pKa

-OCH₃ 5.34

-CH₃ 5.08

-H 4.60

-Cl 3.98

-COCH₃ 3.53

-CN 1.74

-NO₂ 1.00

Synthesis and Reactivity
Anilides are most commonly synthesized through the acylation of anilines. This can be

achieved using various acylating agents, such as acyl chlorides, acid anhydrides, or carboxylic

acids under activating conditions.

General Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis and purification of an

anilide, using the preparation of acetanilide as an example.

Synthesis

Purification

Aniline

Reaction
(Acetylation)

Acetic Anhydride

Crude Acetanilide Recrystallization Filtration Pure Acetanilide
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General workflow for anilide synthesis and purification.

Detailed Experimental Protocol: Synthesis of Acetanilide
This protocol details the synthesis of acetanilide from aniline and acetic anhydride.

Materials:

Aniline (2.0 mL)

Acetic anhydride (2.5 mL)

Sodium acetate solution (saturated, 20 mL)

Distilled water

Ice

Procedure:

In a 125 mL Erlenmeyer flask, add 2.0 mL of aniline and 20 mL of distilled water.

While swirling the flask, add 2.5 mL of acetic anhydride.

Immediately add 20 mL of a saturated sodium acetate solution and cool the mixture in an ice

bath.

Stir the mixture until crystals of acetanilide form.

Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the crude acetanilide from a minimal amount of hot water.

Allow the solution to cool slowly to room temperature and then in an ice bath to maximize

crystal formation.

Collect the pure crystals by vacuum filtration and dry them.
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Spectroscopic Characterization
The structural elucidation of anilides relies on a combination of spectroscopic techniques,

including NMR, IR, and mass spectrometry.

Table 4: Characteristic Spectroscopic Data for Acetanilide

Technique Observation

¹H NMR (CDCl₃, δ in ppm)

~2.18 (s, 3H, -COCH₃), ~7.10 (t, 1H, para-H),

~7.32 (t, 2H, meta-H), ~7.49 (d, 2H, ortho-H),

~7.5 (br s, 1H, -NH)[4]

¹³C NMR (CDCl₃, δ in ppm)

~24.5 (-COCH₃), ~120.2 (ortho-C), ~124.3

(para-C), ~128.8 (meta-C), ~138.1 (ipso-C),

~168.9 (C=O)

IR (cm⁻¹)

~3300 (N-H stretch), ~1660 (C=O stretch,

Amide I), ~1540 (N-H bend, Amide II), ~1300

(C-N stretch)

Mass Spectrometry (m/z) 135 (M⁺), 93 ([M-CH₂CO]⁺), 77 ([C₆H₅]⁺)

The Anilide Motif in Drug Development
The anilide functional group is a common feature in many approved drugs, where it often plays

a critical role in binding to the target protein, typically through hydrogen bonding interactions.

However, the aniline and anilide moieties can also present challenges in drug development,

primarily related to metabolic instability and potential for toxicity. Cytochrome P450-mediated

oxidation of the aniline ring can lead to the formation of reactive metabolites.

Case Study 1: Bosutinib - A Kinase Inhibitor
Bosutinib is a tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia. It

contains an anilide moiety that is crucial for its binding to the ATP-binding site of the BCR-ABL

kinase.

The following diagram illustrates the simplified signaling pathway inhibited by Bosutinib.
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Simplified signaling pathway of Bosutinib.

Case Study 2: Celecoxib - A COX-2 Inhibitor
Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the

cyclooxygenase-2 (COX-2) enzyme. The anilide-like sulfonamide group in celecoxib is

essential for its selective binding to the COX-2 active site.

The following diagram shows the prostaglandin synthesis pathway and the inhibitory action of

Celecoxib.
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Mechanism of action of Celecoxib in the prostaglandin pathway.

Conclusion
The anilide functional group is a versatile and important moiety in medicinal chemistry. Its

structural and electronic properties allow for critical interactions with biological targets, leading

to a wide range of therapeutic applications. A thorough understanding of its synthesis,

reactivity, and spectroscopic characteristics is essential for the rational design and

development of new anilide-containing drugs. While metabolic considerations are important,

the continued prevalence of anilides in approved medicines underscores their value in the

pharmaceutical sciences. Future work in this area will likely focus on strategies to mitigate

metabolic liabilities while retaining the beneficial pharmacological properties of this important

functional group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1216903/docs?utm_src=pdf-body-img#the-anilide-functional-group-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b1216903?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. oipub.com [oipub.com]

2. Benzanilide | C13H11NO | CID 7168 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. webqc.org [webqc.org]

4. NMR Ramblings Klaus Eichele [anorganik.uni-tuebingen.de]

To cite this document: BenchChem. [The Anilide Functional Group: A Comprehensive
Technical Guide for Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1216903/docs#the-anilide-functional-
group-a-comprehensive-technical-guide-for-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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